2-(2,6-dimethylphenoxy)-N-[1H-indol-3-yl(thiophen-2-yl)methyl]-N-methylacetamide

• Molecular Formula: C24H24N2O2S
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 2-(2,6-dimethylphenoxy)-N-[1H-indol-3-yl(thiophen-2-yl)methyl]-N-methylacetamide
• InChI: InChI=1S/C24H24N2O2S/c1-16-8-6-9-17(2)24(16)28-15-22(27)26(3)23(21-12-7-13-29-21)19-14-25-20-11-5-4-10-18(19)20/h4-14,23,25H,15H2,1-3H3
• InChI Key: BQBHJTQEZAADSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(=O)N(C)C(C2=CC=CS2)C3=CNC4=CC=CC=C43

Description

2-(2,6-DIMETHYLPHENOXY)-N-[(1H-INDOL-3-YL)(THIOPHEN-2-YL)METHYL]-N-METHYLACETAMIDE is a complex organic compound that features a combination of phenoxy, indole, and thiophene moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,6-DIMETHYLPHENOXY)-N-[(1H-INDOL-3-YL)(THIOPHEN-2-YL)METHYL]-N-METHYLACETAMIDE typically involves multi-step organic reactions. The process begins with the preparation of the phenoxy, indole, and thiophene intermediates, which are then coupled under specific conditions to form the final compound. Common reagents used in these reactions include halogenated precursors, organometallic reagents, and various catalysts to facilitate the coupling reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques to ensure the final product meets the required purity standards.

Chemical Reactions Analysis

Types of Reactions

2-(2,6-DIMETHYLPHENOXY)-N-[(1H-INDOL-3-YL)(THIOPHEN-2-YL)METHYL]-N-METHYLACETAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different biological activities.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce new functional groups such as alkyl or aryl substituents.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, including pharmaceuticals and advanced materials.

Biology: It may exhibit biological activity, making it a candidate for drug discovery and development.

Medicine: The compound could be investigated for its therapeutic potential in treating various diseases.

Industry: It may find applications in the development of new materials with unique properties, such as polymers or electronic devices.

Mechanism of Action

The mechanism of action of 2-(2,6-DIMETHYLPHENOXY)-N-[(1H-INDOL-3-YL)(THIOPHEN-2-YL)METHYL]-N-METHYLACETAMIDE would depend on its specific interactions with biological targets. Potential molecular targets could include enzymes, receptors, or other proteins involved in key biological pathways. The compound’s structure suggests it could interact with multiple targets, leading to a range of biological effects.

Comparison with Similar Compounds

Similar Compounds

2-(2,6-DIMETHYLPHENOXY)-N-[(1H-INDOL-3-YL)METHYL]-N-METHYLACETAMIDE: Lacks the thiophene moiety, which may result in different biological activities.

2-(2,6-DIMETHYLPHENOXY)-N-[(THIOPHEN-2-YL)METHYL]-N-METHYLACETAMIDE: Lacks the indole moiety, potentially altering its chemical reactivity and biological effects.

2-(2,6-DIMETHYLPHENOXY)-N-[(1H-INDOL-3-YL)(THIOPHEN-2-YL)METHYL]ACETAMIDE: Lacks the N-methyl group, which could influence its pharmacokinetic properties.

Uniqueness

The unique combination of phenoxy, indole, and thiophene moieties in 2-(2,6-DIMETHYLPHENOXY)-N-[(1H-INDOL-3-YL)(THIOPHEN-2-YL)METHYL]-N-METHYLACETAMIDE sets it apart from similar compounds. This structural diversity may confer unique chemical reactivity and biological activity, making it a valuable compound for further research and development.